Cas no 2387466-02-4 ((E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine)

(E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine is a specialized organic compound featuring a benzimidazole core with a methylidenehydroxylamine functional group. Its structure offers unique reactivity, making it valuable in synthetic chemistry, particularly in the formation of heterocyclic derivatives and as an intermediate in pharmaceutical research. The presence of the (E)-configured imine bond enhances its stability and selectivity in nucleophilic addition reactions. This compound is particularly useful in the development of bioactive molecules due to its ability to act as a versatile building block. Its well-defined stereochemistry and functional group compatibility make it suitable for applications in medicinal chemistry and material science. Proper handling under inert conditions is recommended to preserve its integrity.
(E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine structure
2387466-02-4 structure
Product Name:(E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine
CAS No:2387466-02-4
MF:C9H9N3O
MW:175.187261343002
CID:5832623
PubChem ID:146050071
Update Time:2025-06-08

(E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

    • (NE)-N-[(1-methylbenzimidazol-5-yl)methylidene]hydroxylamine
    • 2387466-02-4
    • (E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine
    • EN300-1653644
    • (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine
    • Inchi: 1S/C9H9N3O/c1-12-6-10-8-4-7(5-11-13)2-3-9(8)12/h2-6,13H,1H3/b11-5+
    • InChI Key: IOQSIYIRIXGPNI-VZUCSPMQSA-N
    • SMILES: O/N=C/C1C=CC2=C(C=1)N=CN2C

Computed Properties

  • Exact Mass: 175.074561919g/mol
  • Monoisotopic Mass: 175.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 50.4Ų

(E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1653644-0.05g
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine
2387466-02-4 95%
0.05g
$252.0 2023-06-04
Enamine
EN300-1653644-0.1g
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine
2387466-02-4 95%
0.1g
$376.0 2023-06-04
Enamine
EN300-1653644-0.25g
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine
2387466-02-4 95%
0.25g
$538.0 2023-06-04
Enamine
EN300-1653644-0.5g
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine
2387466-02-4 95%
0.5g
$847.0 2023-06-04
Enamine
EN300-1653644-1.0g
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine
2387466-02-4 95%
1g
$1086.0 2023-06-04
Enamine
EN300-1653644-2.5g
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine
2387466-02-4 95%
2.5g
$2127.0 2023-06-04
Enamine
EN300-1653644-5.0g
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine
2387466-02-4 95%
5g
$3147.0 2023-06-04
Enamine
EN300-1653644-10.0g
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine
2387466-02-4 95%
10g
$4667.0 2023-06-04
Aaron
AR0290NN-50mg
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine
2387466-02-4 95%
50mg
$372.00 2023-12-15
Aaron
AR0290NN-100mg
(E)-N-[(1-methyl-1H-1,3-benzodiazol-5-yl)methylidene]hydroxylamine
2387466-02-4 95%
100mg
$542.00 2023-12-15

Additional information on (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine

Comprehensive Overview of (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine (CAS No. 2387466-02-4)

The compound (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine (CAS No. 2387466-02-4) is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. With its unique benzodiazole core and hydroxylamine functional group, this compound exhibits potential applications in the development of novel therapeutic agents. Researchers are particularly intrigued by its molecular structure, which combines aromaticity with reactive moieties, making it a promising candidate for further study.

In recent years, the demand for heterocyclic compounds like (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine has surged due to their versatility in pharmaceutical applications. The compound's CAS No. 2387466-02-4 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance. Its E-configuration and methylidenehydroxylamine group contribute to its stability and reactivity, which are critical for designing small-molecule inhibitors and biochemical probes.

One of the most discussed topics in modern chemistry is the role of benzodiazole derivatives in targeting enzyme inhibition and signal transduction pathways. The (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine structure aligns with this trend, as its nitrogen-rich framework can interact with biological targets. This has led to increased interest in its synthetic routes and structure-activity relationships, which are often explored in peer-reviewed journals and patent filings.

From an industrial perspective, the compound's scalable synthesis and purification methods are hot topics among chemists. Optimizing these processes is essential for ensuring consistent quality and yield, particularly for high-throughput screening applications. Additionally, the solubility and stability of CAS No. 2387466-02-4 under various conditions are frequently studied to enhance its utility in drug formulation.

Environmental and green chemistry considerations are also driving research into (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine. Scientists are investigating eco-friendly synthesis techniques, such as catalytic methods and solvent-free reactions, to minimize waste and energy consumption. These efforts align with global sustainability goals and address the growing demand for green pharmaceuticals.

In summary, (E)-N-(1-methyl-1H-1,3-benzodiazol-5-yl)methylidenehydroxylamine (CAS No. 2387466-02-4) represents a fascinating area of research with broad implications for medicinal chemistry, drug development, and sustainable synthesis. Its unique properties and potential applications make it a compound worth watching in the coming years.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.